Cas no 80022-72-6 (Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate)
80022-72-6 structure
Product name:Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate
CAS No:80022-72-6
MF:C6H7BrN2O2S
MW:251.100979089737
MDL:MFCD11052373
CID:2132188
PubChem ID:12298988
Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxylic acid, 5-(bromomethyl)-, ethyl ester
- Ethyl 5-bromomethyl-[1,2,3]-thiadiazole-4-carboxylate
- ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate
- ETHYL 5-BROMOMETHYL-[1,2,3]THIADIAZOLE-4-CARBOXYLATE
- SBB100893
- OR346061
- ethyl 5-bromomethyl [1,2,3]thiadiazole-4-carboxylate
- Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate
-
- MDL： MFCD11052373
- Inchi： 1S/C6H7BrN2O2S/c1-2-11-6(10)5-4(3-7)12-9-8-5/h2-3H2,1H3
- InChI Key： RMYRMQVQMKSYJG-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(=O)OCC)N=NS1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 170
- Topological Polar Surface Area: 80.3
Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-177132-1.0g |
ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 1g |
$0.0 | 2023-06-08 | |
| TRC | E904065-50mg |
Ethyl 5-Bromomethyl-[1,2,3]thiadiazole-4-carboxylate |
80022-72-6 | 50mg |
$ 95.00 | 2022-06-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307722-1g |
Ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 97% | 1g |
￥2021.00 | 2024-07-28 | |
| Enamine | EN300-177132-2.5g |
ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 2.5g |
$460.0 | 2023-09-20 | |
| Enamine | EN300-177132-0.5g |
ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 0.5g |
$171.0 | 2023-09-20 | |
| Enamine | EN300-177132-0.1g |
ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 0.1g |
$77.0 | 2023-09-20 | |
| Aaron | AR00G9BT-10g |
1,2,3-Thiadiazole-4-carboxylic acid,5-(bromomethyl)-,ethyl ester |
80022-72-6 | 95% | 10g |
$2037.00 | 2023-12-15 | |
| Aaron | AR00G9BT-1g |
1,2,3-Thiadiazole-4-carboxylic acid,5-(bromomethyl)-,ethyl ester |
80022-72-6 | 95% | 1g |
$230.00 | 2025-02-14 | |
| A2B Chem LLC | AH57485-10g |
Ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 10g |
$1575.00 | 2024-04-19 | |
| A2B Chem LLC | AH57485-100mg |
Ethyl 5-(bromomethyl)-1,2,3-thiadiazole-4-carboxylate |
80022-72-6 | 95% | 100mg |
$89.00 | 2024-04-19 |
Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate Related Literature
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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3. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
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J. Matraszek,J. Zapala,J. Mieczkowski,D. Pociecha,E. Gorecka Chem. Commun., 2015,51, 5048-5051
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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Jun Zhang,Chunwei Yu,Gang Lu,Qiongyao Fu,Na Li,Yuxiang Ji New J. Chem., 2012,36, 819-822
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80022-72-6)Ethyl 5-Bromomethyl-1,2,3thiadiazole-4-carboxylate
Purity:99%
Quantity:1g
Price ($):194.0